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Compound of Interest

Compound Name: 3-Fluoro-2-(tributylstannyl)pyridine

Cat. No.: B1317854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 3-Fluoro-2-
(tributylstannyl)pyridine, compiled from available safety data sheets and chemical

databases. It is intended to inform researchers and laboratory personnel of the potential

hazards and safe handling procedures for this compound.

Chemical Identification
Identifier Value

Chemical Name 3-Fluoro-2-(tributylstannyl)pyridine

CAS Number 573675-60-2[1][2]

Molecular Formula C₁₇H₃₀FNSn[1][2]

Molecular Weight 386.14 g/mol [1][2]

MDL Number MFCD09265496[1]

Physical and Chemical Properties
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Property Value

Form Solid

Boiling Point 372.5 ± 52.0 °C (Predicted)[3]

pKa 2.78 ± 0.29 (Predicted)[3]

Flash Point Not applicable[1]

Hazard Identification
This compound is classified as hazardous. The signal word is "Danger".[1]

Hazard Statements:

H301: Toxic if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H360FD: May damage fertility. May damage the unborn child.[1]

H372: Causes damage to organs through prolonged or repeated exposure.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Hazard Classifications:

Acute Toxicity, Oral (Category 3)[1]

Acute Toxicity, Dermal (Category 4)[1]

Skin Irritation (Category 2)[1]

Eye Irritation (Category 2)[1]
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Reproductive Toxicity (Category 1B)[1]

Specific Target Organ Toxicity, Repeated Exposure (Category 1)[1]

Aquatic Hazard, Acute (Category 1)[1]

Aquatic Hazard, Chronic (Category 1)[1]

Handling and Storage
Precautionary Statements:

P202: Do not handle until all safety precautions have been read and understood.[1]

P273: Avoid release to the environment.[1]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/ physician.

[1]

P302 + P352 + P312: IF ON SKIN: Wash with plenty of soap and water. Call a POISON

CENTER or doctor/physician if you feel unwell.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Storage:

Storage Class Code: 6.1C - Combustible, acute toxic Cat. 3 / toxic compounds or

compounds which cause chronic effects.[1]

Storage Temperature: Inert atmosphere, Room Temperature.[3]

Experimental Protocols and Logical Workflow
Detailed experimental protocols involving 3-Fluoro-2-(tributylstannyl)pyridine are not

available in the provided search results. The following diagram illustrates a logical workflow for
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accessing and utilizing safety data for this compound in a research setting.
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(Spill, Exposure)

Proceed with Experimentation

Proper Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for safe handling of chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tributylstannyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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